Cas no 834869-39-5 (Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-)
![Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]- structure](https://www.kuujia.com/scimg/cas/834869-39-5x500.png)
834869-39-5 structure
Product name:Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-
Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-
- 2-[2-(oxan-2-yloxy)ethoxy]benzoic acid
- 2-{2-[(Oxan-2-yl)oxy]ethoxy}benzoic acid
- SCHEMBL871773
- 2-[2-(tetrahydro-2H-pyran-2-yloxy)ethoxy]benzoic acid
- A1-05326
- 834869-39-5
- DTXSID60610245
- MLXFTSJJXMUPAP-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C14H18O5/c15-14(16)11-5-1-2-6-12(11)17-9-10-19-13-7-3-4-8-18-13/h1-2,5-6,13H,3-4,7-10H2,(H,15,16)
- InChI Key: MLXFTSJJXMUPAP-UHFFFAOYSA-N
- SMILES: C1CCOC(C1)OCCOC2=CC=CC=C2C(=O)O
Computed Properties
- Exact Mass: 266.11542367g/mol
- Monoisotopic Mass: 266.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 65Ų
Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]- Related Literature
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Yuexia Zhang,Xingxing Wu,Lin Hao,Zeng Rong Wong,Sherman J. L. Lauw,Song Yang,Richard D. Webster Org. Chem. Front., 2017,4, 467-471
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Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
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Chris H. Greene Faraday Discuss., 2004,127, 413-423
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Ekaterina A. Ivanova,Mikhail A. Maslov,Tatyana O. Kabilova,Pavel A. Puchkov,Anna S. Alekseeva,Ivan A. Boldyrev,Valentin V. Vlassov,Galina A. Serebrennikova,Nina G. Morozova,Marina A. Zenkova Org. Biomol. Chem., 2013,11, 7164-7178
834869-39-5 (Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-) Related Products
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